(2-fluoro-4-biphenylyl)[1-(3-pyridinylcarbonyl)-3-piperidinyl]methanone

• IUPAC Name: (3-fluoro-4-phenylphenyl)-[1-(pyridine-3-carbonyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C24H21FN2O2/c25-22-14-18(10-11-21(22)17-6-2-1-3-7-17)23(28)20-9-5-13-27(16-20)24(29)19-8-4-12-26-15-19/h1-4,6-8,10-12,14-15,20H,5,9,13,16H2
• InChI Key: KAKMBGFNPMHURL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CN=CC=C2)C(=O)C3=CC(=C(C=C3)C4=CC=CC=C4)F
• Molecular Formula: C24H21FN2O2
• Molecular Weight: 388.4 g/mol

Description

(2-fluoro-4-biphenylyl)[1-(3-pyridinylcarbonyl)-3-piperidinyl]methanone, also known as FLB-457, is a chemical compound that belongs to the class of antipsychotic drugs. It was first synthesized in 2000 and has since been studied extensively for its potential use in the treatment of various psychiatric disorders.

Mechanism of Action

The exact mechanism of action of (2-fluoro-4-biphenylyl)[1-(3-pyridinylcarbonyl)-3-piperidinyl]methanone is not fully understood, but it is believed to work by blocking the activity of dopamine D2 receptors in the brain. This leads to a decrease in dopamine activity, which is thought to be responsible for the symptoms of schizophrenia.
Biochemical and Physiological Effects
Studies have shown that (2-fluoro-4-biphenylyl)[1-(3-pyridinylcarbonyl)-3-piperidinyl]methanone has a number of biochemical and physiological effects in the brain. It has been shown to decrease the release of dopamine in the prefrontal cortex, which is thought to be responsible for the cognitive deficits associated with schizophrenia. It has also been shown to increase the release of dopamine in the striatum, which is thought to be responsible for the positive symptoms of schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using (2-fluoro-4-biphenylyl)[1-(3-pyridinylcarbonyl)-3-piperidinyl]methanone in lab experiments is that it has a high affinity for dopamine D2 receptors, which makes it a useful tool for studying the role of these receptors in various psychiatric disorders. However, one limitation is that (2-fluoro-4-biphenylyl)[1-(3-pyridinylcarbonyl)-3-piperidinyl]methanone is not very selective for dopamine D2 receptors and can also bind to other receptors in the brain, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on (2-fluoro-4-biphenylyl)[1-(3-pyridinylcarbonyl)-3-piperidinyl]methanone. One area of interest is the development of more selective dopamine D2 receptor ligands that can be used to study the role of these receptors in various psychiatric disorders. Another area of interest is the development of new treatments for schizophrenia and other psychiatric disorders based on the insights gained from studying (2-fluoro-4-biphenylyl)[1-(3-pyridinylcarbonyl)-3-piperidinyl]methanone and other antipsychotic drugs. Finally, there is a need for further research into the mechanism of action of (2-fluoro-4-biphenylyl)[1-(3-pyridinylcarbonyl)-3-piperidinyl]methanone and other antipsychotic drugs, in order to better understand how they work and how they can be improved.

Scientific Research Applications

(2-fluoro-4-biphenylyl)[1-(3-pyridinylcarbonyl)-3-piperidinyl]methanone has been extensively studied for its potential use in the treatment of schizophrenia and other psychiatric disorders. It has been shown to have a high affinity for dopamine D2 receptors, which are involved in the regulation of mood and behavior.